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Compound of Interest

Compound Name: Cobicistat-d8

Cat. No.: B8075481

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Cobicistat-d8, a deuterated analog of the HIV protease inhibitor Cobicistat, requires careful
handling and disposal due to its inherent chemical hazards. As a stable isotope-labeled
compound, its disposal protocol is dictated by the properties of the parent compound,
Cobicistat. It must be treated as a hazardous pharmaceutical waste, and under no
circumstances should it be disposed of down the drain or in regular trash.[1][2] Adherence to
proper disposal procedures is critical to ensure personnel safety and environmental protection.

Hazard and Disposal Summary

All quantitative and qualitative data regarding the hazards and disposal of Cobicistat-d8 are
summarized below. This information is derived from its Safety Data Sheet (SDS) and general
principles of hazardous waste management.
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Parameter

Specification

Citation

Hazard Classifications

Acute Oral, Dermal, and

Inhalation Toxicity (Category 4)

[1]

Skin Irritation (Category 2)

[1]

Serious Eye Irritation
(Category 2A)

[1]

Primary Disposal Route

Hazardous Waste Stream

[1]2]

Recommended Treatment

High-Temperature Incineration

by a licensed facility

[3114][5][6]

Prohibited Disposal

Do not empty into drains or

dispose of in municipal trash.

[1](2]

Regulatory Framework

Must comply with local,
regional, and national
regulations (e.g., EPA, RCRA
in the U.S.).

[3]

Protocol for the Disposal of Cobicistat-d8

This protocol provides a step-by-step methodology for the safe segregation, storage, and

disposal of Cobicistat-d8 waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

e 1.1. Before handling Cobicistat-d8 waste, ensure appropriate PPE is worn. This includes:

o Chemical-resistant gloves (e.g., nitrile).

o Safety glasses or goggles.

o A properly fitted lab coat.

e 1.2. Handle all waste materials within a well-ventilated area, such as a fume hood, to

minimize inhalation risk.[1]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.hercenter.org/dental/pharma.php
https://www.hercenter.org/dental/pharma.php
https://www.hercenter.org/dental/pharma.php
https://www.hercenter.org/dental/pharma.php
https://mcfenvironmental.com/proper-hazardous-waste-disposal-in-a-laboratory-setting/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.cdph.ca.gov/Programs/CEH/DRSEM/Pages/EMB/MedicalWaste/MedicalWaste.aspx
https://www.vetca.org/hazmat/pharma_non_haz.php
https://eec.ky.gov/Environmental-Protection/Compliance-Assistance/DCA%20Resource%20Document%20Library/PharmWasteBooklet.pdf
https://www.hercenter.org/dental/pharma.php
https://mcfenvironmental.com/proper-hazardous-waste-disposal-in-a-laboratory-setting/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b8075481?utm_src=pdf-body
https://www.benchchem.com/product/b8075481?utm_src=pdf-body
https://www.benchchem.com/product/b8075481?utm_src=pdf-body
https://www.hercenter.org/dental/pharma.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8075481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2. Waste Segregation and Containerization:

o 2.1. Designate a specific, compatible waste container exclusively for Cobicistat-d8 and
related contaminated materials.

o Acceptable containers are typically high-density polyethylene (HDPE) or glass, with a
securely sealing screw-top cap.

o The container must be in good condition, with no leaks or damage.
o 2.2. Place the following waste types into the designated container:
o Unused or expired Cobicistat-d8 solid material.

o Empty vials or original containers that held Cobicistat-d8. These are considered "empty"
but not clean and must be disposed of as hazardous waste.

o Contaminated materials such as pipette tips, weighing papers, and gloves used during
handling.

» 2.3. Do not mix Cobicistat-d8 waste with other waste streams (e.g., biohazardous waste,
sharps, non-hazardous trash) unless explicitly permitted by your institution's Environmental
Health & Safety (EHS) department.

3. Labeling the Hazardous Waste Container:

o 3.1. Immediately label the waste container using your institution's official hazardous waste
tag.

e 3.2. The label must include, at a minimum:

The words "Hazardous Waste."

o

The full chemical name: "Cobicistat-d8."

[¢]

[¢]

The specific hazards associated with the chemical (e.g., "Harmful,” "Irritant™).

[e]

The accumulation start date (the date the first piece of waste is added).
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o The name of the principal investigator and the laboratory location.
4. On-site Storage of Waste:
e 4.1. Keep the waste container securely closed at all times, except when adding waste.

e 4.2. Store the container in a designated satellite accumulation area within the laboratory, at
or near the point of generation.

e 4.3. The storage area should be a secondary containment bin to prevent spills in case of
container failure.

e 4.4. Ensure the stored waste does not exceed regulatory volume limits (e.g., 55 gallons for
hazardous waste or 1 quart for acutely hazardous waste in the U.S.) before requesting a
pickup.

5. Arranging for Final Disposal:

e 5.1. Once the container is full or the accumulation time limit set by your institution is reached,
schedule a waste pickup.

o 5.2. Contact your institution's Environmental Health & Safety (EHS) department or the
designated hazardous waste management office.

o 5.3. EHS personnel or a contracted, certified hazardous waste disposal company will collect
the waste for final transport and disposal, typically via high-temperature incineration.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Cobicistat-d8,
from the point of generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8075481?utm_src=pdf-custom-synthesis
https://www.hercenter.org/dental/pharma.php
https://mcfenvironmental.com/proper-hazardous-waste-disposal-in-a-laboratory-setting/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.cdph.ca.gov/Programs/CEH/DRSEM/Pages/EMB/MedicalWaste/MedicalWaste.aspx
https://www.vetca.org/hazmat/pharma_non_haz.php
https://eec.ky.gov/Environmental-Protection/Compliance-Assistance/DCA%20Resource%20Document%20Library/PharmWasteBooklet.pdf
https://www.benchchem.com/product/b8075481#cobicistat-d8-proper-disposal-procedures
https://www.benchchem.com/product/b8075481#cobicistat-d8-proper-disposal-procedures
https://www.benchchem.com/product/b8075481#cobicistat-d8-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8075481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8075481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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